Cas no 1997541-05-5 (3-{bicyclo2.2.2octan-2-yl}propan-1-ol)

• Product Name: 3-{bicyclo2.2.2octan-2-yl}propan-1-ol
• CAS No: 1997541-05-5
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 6477850
• PubChem ID: 165601587
• Update Time: 2025-06-15

3-{bicyclo2.2.2octan-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo2.2.2octan-2-yl}propan-1-ol
• 3-{bicyclo[2.2.2]octan-2-yl}propan-1-ol
• 1997541-05-5
• EN300-1626661

• Inchi： 1S/C11H20O/c12-7-1-2-11-8-9-3-5-10(11)6-4-9/h9-12H,1-8H2
• InChI Key： QNRFQWVZSOUPPE-UHFFFAOYSA-N
• SMILES： OCCCC1CC2CCC1CC2

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-{bicyclo2.2.2octan-2-yl}propan-1-ol

Professional Introduction to 3-{bicyclo2.2.2octan-2-yl}propan-1-ol (CAS No. 1997541-05-5)

3-{bicyclo2.2.2octan-2-yl}propan-1-ol, identified by its CAS number 1997541-05-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique bicyclo2.2.2octan-2-yl substituent, has garnered attention due to its structural complexity and potential applications in drug development and synthetic chemistry. The bicyclo2.2.2octan-2-yl moiety, a fused tricyclic structure, introduces rigidity and specific spatial orientation that can be exploited in the design of bioactive molecules.

The compound’s primary structure consists of a propanol backbone attached to the bicyclo2.2.2octan-2-yl group, which is derived from norbornane. This scaffold is particularly valuable in medicinal chemistry because it can mimic the binding pockets of enzymes and receptors with high specificity. The presence of the secondary hydroxyl group in propan-1-ol enhances its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, the pharmaceutical industry has shown increasing interest in bicycloalkyl derivatives due to their ability to enhance metabolic stability and reduce unwanted side effects. The bicyclo2.2.2octan-2-yl group, in particular, has been investigated for its potential to improve pharmacokinetic properties by reducing lipophilicity and enhancing solubility. These attributes are crucial for the development of orally active drugs that can achieve optimal therapeutic efficacy.

Recent studies have highlighted the utility of 3-{bicyclo2.2.2octan-2-yl}propan-1-ol as a building block in the synthesis of novel therapeutic agents. For instance, researchers have explored its use in creating protease inhibitors and kinase inhibitors, where the rigid bicycloalkyl core helps to stabilize the binding conformation with target proteins. The hydroxyl group also provides a site for further functionalization, allowing for the introduction of additional pharmacophores that can enhance binding affinity.

The synthesis of 3-{bicyclo2.2.2octan-2-yl}propan-1-ol involves multi-step organic transformations that highlight the compound’s synthetic versatility. One common approach involves the reaction of norbornanone with propene followed by reduction and hydroxylation steps. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The compound’s potential applications extend beyond drug development into materials science and agrochemicals. The unique structural features of 3-{bicyclo2.2.2octan-2-yl}propan-1-ol make it a candidate for designing novel polymers with enhanced mechanical properties or for developing advanced catalysts that require specific steric environments.

From a regulatory perspective, 3-{bicyclo2.2.2octan-2-yl}propan-1-ol is not classified as a hazardous or controlled substance, which simplifies its handling and commercial distribution. However, researchers must adhere to standard laboratory practices to ensure safe handling and minimize environmental impact.

In conclusion, 3-{bicyclo2.2.2octan-2-yl}propan-1-ol (CAS No. 1997541-05-5) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features, particularly the bicycloalkyl moiety, offer significant advantages in drug design and synthetic chemistry. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in future innovations.